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Introduction
CGP77675 is a potent and orally active inhibitor of Src family kinases (SFKs).[1][2] In the field

of stem cell biology, it has gained prominence for its role in maintaining the pluripotency and

self-renewal of mouse embryonic stem cells (mESCs), particularly when used in combination

with other small molecules.[1][3] This technical guide provides an in-depth overview of

CGP77675 hydrate, its mechanism of action, its application in embryonic stem cell culture, and

detailed protocols for its use in research settings. The information is intended for researchers,

scientists, and professionals in drug development who are working with embryonic stem cells.

Mechanism of Action: Inhibition of Src Family
Kinases
CGP77675 primarily functions by inhibiting Src family kinases (SFKs).[3] It effectively blocks

the phosphorylation of peptide substrates and the autophosphorylation of purified Src.[1][2][3]

[4] The dual inhibition of Src and Glycogen Synthase Kinase 3 (GSK3) signaling, achieved by

using CGP77675 in combination with a GSK3 inhibitor like CHIR99021, has been shown to be

as effective as the conventional "2i" (MEK/ERK and GSK3 inhibition) method for maintaining

mESC self-renewal and pluripotency.[1][5] This combination is often referred to as "alternative

2i".[1][5]
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The inhibition of Src signaling by CGP77675 helps to regulate the mechanical differentiation

cues that embryonic stem cells receive from their environment.[5] Specifically, it has been

demonstrated that the Src-ShcA-MAP kinase pathway is involved in the substrate elasticity-

dependent differentiation of mESCs. By inhibiting Src, CGP77675 allows mESCs to maintain

their pluripotency regardless of the mechanical properties of the culture substrate.[5]
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Figure 1: CGP77675 Signaling Pathway in mESCs.
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Quantitative Data: Inhibitory Concentrations
CGP77675 has been shown to inhibit a range of kinases with varying potency. The half-

maximal inhibitory concentration (IC50) values provide a measure of its efficacy against

different targets.

Target
Kinase/Process

IC50 Value Cell/System Reference

Src (Peptide

Substrate

Phosphorylation)

5 - 20 nM Purified Src [1][2][3][4]

Src

(Autophosphorylation)
40 nM Purified Src [2][3][4]

Lck 0.29 mM (290 nM) [2][4]

c-Yes Low nanomolar [3]

Epidermal Growth

Factor Receptor

(EGFR)

0.15 mM (150 nM) [2][4]

v-Abl 0.31 mM (310 nM) [2][4]

Focal Adhesion

Kinase (FAK)
0.2 mM (200 nM) [4]

KDR 1000 nM [2]

Parathyroid hormone-

induced bone

resorption

0.8 µM
Rat fetal long bone

cultures
[2]

FAK (in IC8.1 cells) 0.2 µM IC8.1 cells [2]

Paxillin (in IC8.1 cells) 0.5 µM IC8.1 cells [2]

Src (in IC8.1 cells) 5.7 µM IC8.1 cells [2]
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Application in Embryonic Stem Cell Culture: The
"Alternative 2i" System
A key application of CGP77675 in embryonic stem cell research is its use in the "alternative 2i"

culture system for maintaining mouse ESCs in a pluripotent state.[1][5] This system combines

CGP77675 with a GSK3 inhibitor, CHIR99021.[1][3][4] This combination effectively maintains

self-renewal and the expression of pluripotency markers, and can be used for the derivation of

new ESC lines from mouse embryos.[1][5] The "alternative 2i" approach provides a robust

method for culturing mESCs in serum-free conditions.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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